Cas no 1891500-85-8 (1-(5-chloro-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chloro-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1891500-85-8
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 6148633
• PubChem ID: 117358554
• Update Time: 2025-05-20

1-(5-chloro-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1979165
• 1891500-85-8

• Inchi： 1S/C11H11ClO4/c1-16-8-5-6(12)4-7(9(8)13)11(2-3-11)10(14)15/h4-5,13H,2-3H2,1H3,(H,14,15)
• InChI Key： QYZXZZHVLMUBGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(C(=O)O)CC1)O)OC

Computed Properties

• Exact Mass: 242.0345865g/mol
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(5-chloro-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid

1-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

1-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid is a compound with the CAS number 1891500-85-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, combining a cyclopropane carboxylic acid moiety with a substituted phenyl group. The phenyl ring is substituted with a chlorine atom, a hydroxyl group, and a methoxy group, making it a versatile molecule for various applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution, oxidation, and cyclization processes. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are highly valuable in drug discovery and development. The cyclopropane ring in the molecule is particularly interesting due to its strain energy, which can be harnessed to induce specific reactivity in chemical transformations.

One of the most promising applications of 1-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid lies in its potential as a lead compound for anti-inflammatory and anti-tumor agents. Studies have shown that the hydroxyl and methoxy groups on the phenyl ring contribute significantly to the molecule's bioactivity by enhancing its solubility and receptor binding affinity. Additionally, the chlorine substituent plays a crucial role in modulating the electronic properties of the molecule, further enhancing its pharmacokinetic profile.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. For instance, its ability to undergo metal-catalyzed cross-coupling reactions has opened new avenues for synthesizing bioactive molecules with improved therapeutic potential. The combination of the cyclopropane carboxylic acid moiety with other functional groups has been shown to yield compounds with enhanced stability and selectivity in biological systems.

In terms of physical properties, 1-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid exhibits a melting point of approximately 240°C and is sparingly soluble in organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is moderate, making it suitable for various aqueous-based chemical reactions. The molecule's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its suitability for large-scale manufacturing processes.

The environmental impact of this compound has also been a topic of recent interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have deemed it safe for use in pharmaceutical formulations when handled according to established safety guidelines.

In conclusion, 1-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid is a multifaceted compound with significant potential in drug discovery, materials science, and chemical synthesis. Its unique structure, combined with its favorable physical and chemical properties, positions it as a key player in advancing modern chemistry research.